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Compound of Interest

Compound Name: 2-Bromo-6-(bromomethyl)pyridine

Cat. No.: B1282057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2-
Bromo-6-(bromomethyl)pyridine, a key intermediate in organic synthesis. This document

includes a compilation of its physicochemical characteristics, a detailed experimental protocol

for its synthesis, and a workflow diagram for easy visualization of the synthetic process.

Core Physical and Chemical Properties
2-Bromo-6-(bromomethyl)pyridine is a solid compound at room temperature.[1] The

following table summarizes its key physical and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1282057?utm_src=pdf-interest
https://www.benchchem.com/product/b1282057?utm_src=pdf-body
https://www.benchchem.com/product/b1282057?utm_src=pdf-body
https://www.benchchem.com/product/b1282057?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d700962?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 83004-10-8 [1][2]

Molecular Formula C₆H₅Br₂N

Molecular Weight 250.92 g/mol

Physical Form Solid [1]

Boiling Point 275 °C

Flash Point 120 °C

Solubility

Slightly soluble in water.

Soluble in alcohols and other

organic solvents.

[3]

Storage Temperature
2-8°C under an inert

atmosphere
[1]

Note: An experimental melting point for 2-Bromo-6-(bromomethyl)pyridine is not readily

available in the cited literature. However, its precursor, 2-Bromo-6-(hydroxymethyl)pyridine, has

a reported melting point of 34-41°C.[4]

Synthesis of 2-Bromo-6-(bromomethyl)pyridine
A common method for the synthesis of 2-Bromo-6-(bromomethyl)pyridine involves the

bromination of 2-bromo-6-methylpyridine. The following protocol is based on established

methodologies.[5]

Experimental Protocol: Bromination of 2-Bromo-6-
methylpyridine
Materials:

2-bromo-6-methylpyridine

Liquid bromine
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Dichloromethane

Water

Sodium hydroxide (for neutralization)

Ice bath

Procedure:

In a suitable reaction vessel, prepare a solution of 2-bromo-6-methylpyridine in a mixture of

dichloromethane and water.

Cool the reaction mixture to 10-20°C using an ice bath.

Slowly add liquid bromine dropwise to the cooled solution while maintaining the temperature

between 10-20°C. The molar ratio of 2-bromo-6-methylpyridine to liquid bromine is typically

around 1:3.[5]

After the addition of bromine is complete, raise the temperature of the reaction mixture to 40-

60°C.

Allow the reaction to proceed for 8-12 hours at this temperature.[5]

Upon completion, cool the reaction mixture and carefully neutralize it with a sodium

hydroxide solution to a pH of 7-8.

The product, a mixture of 2-bromo-6-(bromomethyl)pyridine and 2-bromo-6-

(dibromomethyl)pyridine, can then be extracted using an organic solvent.[5]

Further purification can be achieved through column chromatography.

Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of 2-Bromo-6-
(bromomethyl)pyridine from 2-bromo-6-methylpyridine.
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Synthesis of 2-Bromo-6-(bromomethyl)pyridine

Reactants

Reaction Steps

Product

2-Bromo-6-methylpyridine

Dissolve in CH2Cl2/H2O

Liquid Bromine

Dropwise addition of Bromine

Cool to 10-20°C

Heat to 40-60°C for 8-12h

Neutralize with NaOH

Extraction

2-Bromo-6-(bromomethyl)pyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Bromo-6-(bromomethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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